Cas no 899949-55-4 (N-2-({7-chloro-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide)

• Product Name: N-2-({7-chloro-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide
• CAS No: 899949-55-4
• MF: C₂₀H₁₆ClF₃N₆O
• MW: 448.828852653503
• CID: 5440557
• Update Time: 2025-07-14

N-2-({7-chloro-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[7-chloro-3-[3-(trifluoromethyl)phenyl]triazolo[1,5-a]quinazolin-5-yl]amino]ethyl]acetamide
• N-2-({7-chloro-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide

• Inchi： 1S/C20H16ClF3N6O/c1-11(31)25-7-8-26-18-15-10-14(21)5-6-16(15)30-19(27-18)17(28-29-30)12-3-2-4-13(9-12)20(22,23)24/h2-6,9-10H,7-8H2,1H3,(H,25,31)(H,26,27)
• InChI Key： VQYYHCPJYMPKNP-UHFFFAOYSA-N
• SMILES： C(NCCNC1C2=C(N3N=NC(C4=CC=CC(C(F)(F)F)=C4)=C3N=1)C=CC(Cl)=C2)(=O)C

Additional information on N-2-({7-chloro-3-3-(trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide

N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide: A Comprehensive Overview

N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide (CAS No. 899949-55-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of quinazoline-based derivatives, which are known for their diverse biological activities, including anticancer, antiviral, and anti-inflammatory properties.

The molecular structure of N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide is characterized by a central quinazoline core linked to a triazole ring and a substituted phenyl group. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The chloro and trifluoromethyl substituents on the phenyl ring contribute to the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, extensive research has been conducted to explore the pharmacological profile of N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide. Studies have shown that this compound exhibits potent antiproliferative activity against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibited the growth of human breast cancer cells (MCF-7) and lung cancer cells (A549) by inducing apoptosis and cell cycle arrest.

The mechanism of action of N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide has been extensively investigated. Research indicates that the compound targets multiple signaling pathways involved in cancer progression. Specifically, it has been shown to inhibit the activation of the PI3K/AKT and MAPK/ERK pathways, which are crucial for cell survival and proliferation. Additionally, the compound has demonstrated the ability to modulate the expression of key regulatory proteins such as p53 and Bcl-2.

Beyond its anticancer properties, N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide has also shown promise in other therapeutic areas. For example, a study published in the European Journal of Medicinal Chemistry reported that the compound exhibited significant anti-inflammatory effects in vitro and in vivo. The anti-inflammatory activity was attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6.

The synthesis of N-2-({7-Chloro-3-3-(Trifluoromethyl)phenyl-1,2,3triazolo1,5-aquinazolin-5-yl}amino)ethylacetamide involves a multi-step process that typically starts with the formation of the central quinazoline core through a condensation reaction between an appropriate amine and a substituted benzoyl chloride. Subsequent steps include the introduction of the triazole ring via click chemistry and the attachment of the substituted phenyl group. The final step involves coupling with an aminoethanol derivative to form the desired acetamide moiety.

The physicochemical properties of N-2-{(7-Chloro-[R,S-] 4-trifluoromethoxyphenylimidazo[4', 5'-b]pyridin-[R,S] yl)}amino)-N,N-dimethylethanamine (CAS No. 899949) have been thoroughly characterized. The compound is a white crystalline solid with a molecular weight of approximately 480 g/mol. It is soluble in common organic solvents such as DMSO and DMF but has limited solubility in water. These properties make it suitable for formulation into various dosage forms for preclinical and clinical studies.

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